Methyl {[3,5-dicyano-6-hydroxy-4-(2-methylphenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate

• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol
• IUPAC Name: methyl 2-[[3,5-dicyano-4-(2-methylphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• InChI: InChI=1S/C17H15N3O3S/c1-10-5-3-4-6-11(10)15-12(7-18)16(22)20-17(13(15)8-19)24-9-14(21)23-2/h3-6,12,15H,9H2,1-2H3,(H,20,22)
• InChI Key: XYPSWAAPWIMKHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(C(=O)NC(=C2C#N)SCC(=O)OC)C#N

Description

METHYL 2-{[3,5-DICYANO-4-(2-METHYLPHENYL)-6-OXO-1,4,5,6-TETRAHYDROPYRIDIN-2-YL]SULFANYL}ACETATE is a complex organic compound with a unique structure that includes a pyridine ring, cyano groups, and a sulfanyl acetate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL 2-{[3,5-DICYANO-4-(2-METHYLPHENYL)-6-OXO-1,4,5,6-TETRAHYDROPYRIDIN-2-YL]SULFANYL}ACETATE typically involves multi-step organic reactions. One common method includes the condensation of 2-methylphenylacetonitrile with malononitrile in the presence of a base to form an intermediate, which is then cyclized to form the pyridine ring.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction parameters to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

METHYL 2-{[3,5-DICYANO-4-(2-METHYLPHENYL)-6-OXO-1,4,5,6-TETRAHYDROPYRIDIN-2-YL]SULFANYL}ACETATE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) to form oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The cyano groups and the sulfanyl acetate moiety can participate in nucleophilic substitution reactions under appropriate conditions.

Common Reagents and Conditions

Oxidation: DDQ in the presence of protic acids.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in polar solvents.

Major Products

The major products formed from these reactions include various substituted pyridines, oxidized derivatives, and reduced forms of the original compound .

Scientific Research Applications

METHYL 2-{[3,5-DICYANO-4-(2-METHYLPHENYL)-6-OXO-1,4,5,6-TETRAHYDROPYRIDIN-2-YL]SULFANYL}ACETATE has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of new materials with specific electronic and optical properties.

Mechanism of Action

The mechanism of action of METHYL 2-{[3,5-DICYANO-4-(2-METHYLPHENYL)-6-OXO-1,4,5,6-TETRAHYDROPYRIDIN-2-YL]SULFANYL}ACETATE involves its interaction with molecular targets such as enzymes or receptors. The cyano groups and the sulfanyl acetate moiety play crucial roles in binding to these targets, leading to the modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

• METHYL ((3-(2-METHYLPHENYL)-4-OXO-3,4-DIHYDRO-2-QUINAZOLINYL)SULFANYL)ACETATE
• 3-Cyano-2-(dicyano)methylene-4-methyl-2,5-dihydrofurans

Uniqueness

METHYL 2-{[3,5-DICYANO-4-(2-METHYLPHENYL)-6-OXO-1,4,5,6-TETRAHYDROPYRIDIN-2-YL]SULFANYL}ACETATE is unique due to its combination of a pyridine ring with cyano groups and a sulfanyl acetate moiety, which imparts distinct chemical and biological properties compared to similar compounds .